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Compound of Interest

Compound Name:
(5-Fluoro-2-

methoxyphenyl)methanol

Cat. No.: B151816 Get Quote

This guide provides essential, field-proven safety protocols and logistical plans for the handling

and disposal of (5-Fluoro-2-methoxyphenyl)methanol (CAS No: 290373-36-7). Designed for

researchers, scientists, and drug development professionals, this document moves beyond

mere procedural steps to explain the causality behind each safety recommendation, ensuring a

self-validating system of laboratory safety.

Hazard Assessment and Chemical Profile
(5-Fluoro-2-methoxyphenyl)methanol is a solid organic compound with significant

toxicological properties that demand careful handling. The primary routes of exposure are

ingestion, skin contact, eye contact, and inhalation of its dust.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear indication of its primary hazards:

Acute Oral Toxicity (Category 3): Indicated by the H301 "Toxic if swallowed" classification,

this is the most severe hazard. Ingestion of even small quantities can lead to serious toxic

effects or be fatal.

Serious Eye Irritation (Category 2A): The H319 classification warns that this chemical can

cause significant, potentially damaging, eye irritation upon contact.[1]
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Skin Irritation (Category 2): Classified as H315, it can cause skin inflammation, redness, and

irritation.

Respiratory Irritation: While not universally listed, some sources indicate it may cause

respiratory irritation, a common property for fine chemical dusts.[2]

Understanding these hazards is the foundation of a robust safety plan. The high acute oral

toxicity necessitates stringent controls to prevent any possibility of ingestion, while the irritant

properties require a comprehensive barrier in the form of Personal Protective Equipment

(PPE).

Hazard
Classification

GHS Pictogram Signal Word
Hazard Statement
(H-Code)

Acute Toxicity, Oral

(Category 3)

Skull and Crossbones

(GHS06)
Danger

H301: Toxic if

swallowed

Serious Eye Irritation

(Category 2A)

Exclamation Mark

(GHS07)
Warning

H319: Causes serious

eye irritation[1]

Skin Irritation

(Category 2)

Exclamation Mark

(GHS07)
Warning

H315: Causes skin

irritation

Engineering Controls: The First Line of Defense
Before any personal protective equipment is considered, the work environment must be

engineered to minimize exposure. The principle of ALARA (As Low As Reasonably Achievable)

is paramount.

Chemical Fume Hood: All handling of (5-Fluoro-2-methoxyphenyl)methanol, including

weighing, transferring, and preparing solutions, must be conducted inside a certified

chemical fume hood.[3] This is non-negotiable. The fume hood contains dust and potential

vapors, preventing them from entering the laboratory atmosphere and the operator's

breathing zone.

Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood provides

local exhaust ventilation, which is the primary control.[4][5]
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Designated Work Area: Designate a specific area within the fume hood for handling this

compound to prevent cross-contamination. This area should be clearly labeled.

Safety Equipment Accessibility: An eyewash station and a safety shower must be readily

accessible and located close to the workstation.[6]

Personal Protective Equipment (PPE): Your
Essential Barrier
PPE is the last line of defense and must be selected to address all potential routes of

exposure.

Eye and Face Protection:

Mandatory: Chemical safety goggles that provide a complete seal around the eyes are

required to protect against dust particles and potential splashes. Standard safety glasses

with side shields are insufficient due to the "serious eye irritation" hazard.

Recommended for Splash Risk: When handling solutions or performing operations with a

higher risk of splashing, a full-face shield should be worn over the safety goggles for an

added layer of protection.

Hand Protection:

Required: Chemical-resistant gloves are essential. Nitrile or butyl rubber gloves are

appropriate choices.[5] Always check the manufacturer's glove compatibility charts for

specific breakthrough times.

Protocol: Double-gloving is recommended to reduce the risk of exposure from a pinhole or

a tear in the outer glove. Inspect gloves for any signs of degradation or puncture before

use. If contact with the chemical occurs, remove gloves immediately, wash your hands,

and don fresh gloves.

Skin and Body Protection:

Standard: A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs is the minimum

requirement.
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Enhanced Protection: For tasks involving larger quantities or a significant risk of

contamination, a chemical-resistant apron worn over the lab coat is advised. Full-body

chemical-resistant coveralls may be necessary in certain high-risk scenarios.[7]

Attire: Long pants and fully enclosed shoes are mandatory in any laboratory setting where

hazardous chemicals are handled.

Respiratory Protection:

Under Normal Conditions: When handling small quantities of this solid exclusively within a

certified fume hood, respiratory protection is typically not required.

When Required: If there is a potential for generating dust outside of a fume hood, or in the

event of a ventilation failure or a large spill, a NIOSH-approved respirator is necessary. A

full-face or half-mask air-purifying respirator with P100 (particulate) cartridges would be

appropriate.[7] All respirator use must be in accordance with a formal respiratory

protection program that includes fit testing and training.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach ensures that safety is integrated into every step of the workflow.

Preparation:

Verify that the chemical fume hood is operational (check airflow monitor).

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the

hood.

Ensure a designated, sealed hazardous waste container is ready for contaminated

materials.

Review the Safety Data Sheet (SDS) for this specific chemical.

Don all required PPE as detailed in Section 3.

Handling the Chemical:
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Carefully open the container inside the fume hood.

Use a spatula to gently transfer the solid. Avoid scooping actions that could create

airborne dust.

If weighing, do so within the hood or in a balance enclosure vented into the hood.

Keep the container tightly sealed when not in immediate use.[3][4]

Post-Handling:

Decontaminate the work surface within the fume hood.

Carefully remove all disposable items (weigh boats, contaminated wipes, gloves) and

place them in the designated hazardous waste container.

Doff PPE in the correct order (remove outer gloves, face shield, lab coat, inner gloves) to

avoid self-contamination.

Wash hands and forearms thoroughly with soap and water.[6]

Emergency and Disposal Plan
Spill Response:

Small Spill (inside fume hood):

Ensure the fume hood sash is at the proper height.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand,

silica gel, or vermiculite.[3]

Carefully sweep the absorbed material into a labeled, sealable container for hazardous

waste disposal.[4]

Wipe the area with a suitable solvent (e.g., isopropanol, ethanol) and then soap and water.

Place all cleaning materials in the hazardous waste container.

Large Spill (or any spill outside a fume hood):
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Evacuate the immediate area.

Alert laboratory personnel and management.

Prevent entry into the contaminated area.

Contact your institution's Environmental Health & Safety (EHS) department for cleanup.

Do not attempt to clean a large spill without specialized training and equipment.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.

Ingestion:FATAL IF SWALLOWED. Call a poison control center or doctor immediately.[2]

Rinse mouth with water. Do NOT induce vomiting.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If feeling

unwell, seek medical attention.[6]

Disposal Plan:

All waste containing (5-Fluoro-2-methoxyphenyl)methanol, including excess reagent,

contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed, and compatible container.[8]

Dispose of the waste through your institution's EHS department or a licensed hazardous

waste disposal contractor.[3][4]

Do not dispose of this chemical down the drain or in regular trash under any circumstances.

[3][4] Discharge into the environment must be avoided.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC125760100&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/673137?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC125760100&countryCode=US&language=en
https://www.benchchem.com/product/b151816?utm_src=pdf-body
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://sds.fluorochem.co.uk/eng/sds_F631612_en.pdf
https://aksci.com/sds/5468AB_SDS.pdf
https://sds.fluorochem.co.uk/eng/sds_F631612_en.pdf
https://aksci.com/sds/5468AB_SDS.pdf
https://aksci.com/sds/5468AB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow & Safety Diagram

Safe Handling Workflow: (5-Fluoro-2-methoxyphenyl)methanol
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Caption: Workflow for safe handling of (5-Fluoro-2-methoxyphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b151816?utm_src=pdf-custom-synthesis
https://chemical-label.com/en/ghs/print-clp/426831-32-5/5-fluoro-2-methoxyphenylmethanol
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/673137?userType=undefined
https://sds.fluorochem.co.uk/eng/sds_F631612_en.pdf
https://aksci.com/sds/5468AB_SDS.pdf
https://methanol.org/wp-content/uploads/2017/04/SafeHandlingManual-Health-Safety-Module.pdf
https://www.fishersci.com/store/msds?partNumber=AC125760100&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b151816#personal-protective-equipment-for-handling-5-fluoro-2-methoxyphenyl-methanol
https://www.benchchem.com/product/b151816#personal-protective-equipment-for-handling-5-fluoro-2-methoxyphenyl-methanol
https://www.benchchem.com/product/b151816#personal-protective-equipment-for-handling-5-fluoro-2-methoxyphenyl-methanol
https://www.benchchem.com/product/b151816#personal-protective-equipment-for-handling-5-fluoro-2-methoxyphenyl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b151816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

